Cas no 1030422-06-0 (1-(3,4,5-Trimethoxybenzoyl)piperidin-4-yl-acetic Acid)

• Product name: 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-yl-acetic Acid
• CAS No: 1030422-06-0
• MF: C₁₇H₂₃NO₆
• MW: 337.36762547493
• MDL: MFCD12028337
• CID: 1133997

1-(3,4,5-Trimethoxybenzoyl)piperidin-4-yl-acetic Acid Chemical and Physical Properties

Names and Identifiers

• [1-(3,4,5-trimethoxybenzoyl)piperidin-4-yl]-acetic Acid
• 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-yl-acetic Acid

• MDL： MFCD12028337
• Inchi： InChI=1S/C17H23NO6/c1-22-13-9-12(10-14(23-2)16(13)24-3)17(21)18-6-4-11(5-7-18)8-15(19)20/h9-11H,4-8H2,1-3H3,(H,19,20)
• InChI Key： MFELEQGPYKOJMK-UHFFFAOYSA-N
• SMILES： COC1=C(C(=CC(=C1)C(=O)N2CCC(CC2)CC(=O)O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7

Additional information on 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-yl-acetic Acid

Comprehensive Overview of 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-yl-acetic Acid (CAS No. 1030422-06-0)

1-(3,4,5-Trimethoxybenzoyl)piperidin-4-yl-acetic Acid (CAS No. 1030422-06-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of a trimethoxybenzoyl moiety and an acetic acid functional group in its structure makes it a versatile intermediate for drug discovery and development.

The compound's molecular formula is C₁₇H₂₃NO₆, and its systematic name reflects its intricate architecture. Researchers are particularly interested in its potential as a building block for designing novel therapeutics, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory agents. Its piperidine core is a common motif in many FDA-approved drugs, underscoring its pharmacological relevance.

In recent years, the demand for high-purity intermediates like 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-yl-acetic Acid has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's solubility and stability under physiological conditions make it a promising candidate for further optimization. Additionally, its structure-activity relationship (SAR) studies are being actively investigated to unlock new therapeutic avenues.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The trimethoxybenzoyl group is known to enhance lipophilicity, which can influence the compound's bioavailability and membrane permeability. These properties are critical for its potential application in drug formulation and pharmacokinetic studies.

The growing interest in 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-yl-acetic Acid is also reflected in its increasing mentions in scientific literature and patent filings. Researchers are exploring its role in modulating enzyme activity and receptor binding, which could lead to breakthroughs in treating chronic diseases. Its compatibility with green chemistry principles further enhances its appeal in sustainable pharmaceutical manufacturing.

For those seeking custom synthesis or bulk quantities of this compound, it is essential to collaborate with reputable suppliers who adhere to stringent quality control standards. The compound's analytical characterization, including HPLC, NMR, and mass spectrometry data, is crucial for ensuring its suitability for research and development purposes.

In conclusion, 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-yl-acetic Acid (CAS No. 1030422-06-0) represents a fascinating area of study in modern chemistry and pharmacology. Its potential applications in drug discovery, coupled with its structural versatility, make it a compound of enduring interest to scientists and industry professionals alike.